Methyl 5-bromo-3-(cyclohexyl(methyl)amino)-2-methylbenzoate
Cat. No. B1401403
Key on ui cas rn:
1403257-54-4
M. Wt: 340.25 g/mol
InChI Key: ZYUJRQPZUWRXNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09090562B2
Procedure details
To a stirred solution of methyl 5-bromo-3-(cyclohexylamino)-2-methylbenzoate (2.75 g, 8.45 mmol) in acetonitrile (25 mL), cesium carbonate (5.45 g, 16.9 mmol) and methyl iodide (6 g, 42.3 mmol) were added; resulting solution was heated at 80° C. for 20 h. On completion, the solution was cooled to room temperature and filtered, and the residue was washed with ethyl acetate. The filtrate was concentrated and then purified by column chromatography to afford methyl 5-bromo-3-(cyclohexyl(methyl)amino)-2-methylbenzoate (2.5 g, 87%).
Quantity
2.75 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
5.45 g
Type
reactant
Reaction Step One
Yield
87%
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([NH:13][CH:14]2[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]2)[C:5]([CH3:12])=[C:6]([CH:11]=1)[C:7]([O:9][CH3:10])=[O:8].[C:20](=O)([O-])[O-].[Cs+].[Cs+].CI>C(#N)C>[Br:1][C:2]1[CH:3]=[C:4]([N:13]([CH:14]2[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]2)[CH3:20])[C:5]([CH3:12])=[C:6]([CH:11]=1)[C:7]([O:9][CH3:10])=[O:8] |f:1.2.3|
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Inputs
Step One
|
Name
|
|
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Quantity
|
2.75 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC=1C=C(C(=C(C(=O)OC)C1)C)NC1CCCCC1
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Name
|
cesium carbonate
|
|
Quantity
|
5.45 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
|
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Name
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|
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Quantity
|
6 g
|
|
Type
|
reactant
|
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Smiles
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CI
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|
Name
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|
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Quantity
|
25 mL
|
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Type
|
solvent
|
|
Smiles
|
C(C)#N
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
|
On completion, the solution was cooled to room temperature
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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WASH
|
Type
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WASH
|
|
Details
|
the residue was washed with ethyl acetate
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by column chromatography
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=C(C(=C(C(=O)OC)C1)C)N(C)C1CCCCC1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g | |
| YIELD: PERCENTYIELD | 87% | |
| YIELD: CALCULATEDPERCENTYIELD | 87% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
